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Compound of Interest

Compound Name: TCO-PEG6-acid

Cat. No.: B15392267 Get Quote

For researchers and scientists at the forefront of drug development, ensuring laboratory safety

is paramount. This guide provides essential, immediate safety and logistical information for

handling TCO-PEG6-acid, a valuable tool in bioconjugation and drug delivery. By adhering to

these procedural steps, you can minimize risk and ensure the integrity of your experiments.

Essential Safety and Handling at a Glance
A thorough understanding of the substance's properties is the first step toward safe handling.

While a specific Safety Data Sheet (SDS) for TCO-PEG6-acid is not readily available, the

following table summarizes key quantitative data gathered from various suppliers. This

information should be used in conjunction with general laboratory safety protocols.

Property Value Citation

Storage Temperature -20°C [1][2]

Storage Conditions Protect from moisture and light [1]

Purity ≥95% [2]

Solubility DMSO, DCM, DMF [2]

Stability

TCO group has a limited shelf

life and can isomerize. Long-

term storage is not

recommended.

[2]
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Personal Protective Equipment (PPE): Your First
Line of Defense
When handling TCO-PEG6-acid, a comprehensive suite of personal protective equipment is

mandatory to prevent skin and respiratory exposure. The following PPE should be worn at all

times:

Eye Protection: Chemical safety goggles are required to protect against potential splashes. A

face shield should be worn in addition to goggles when handling larger quantities or if there

is a significant risk of splashing.

Hand Protection: Nitrile gloves are recommended. Given the lack of specific permeation

data, it is advisable to double-glove and change gloves frequently, especially if contamination

is suspected.

Body Protection: A laboratory coat is essential. For procedures with a higher risk of splashes

or aerosol generation, consider a chemical-resistant apron or disposable coveralls.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to

minimize inhalation exposure. If a fume hood is not available, a NIOSH-approved respirator

with an organic vapor cartridge is necessary.

Step-by-Step Operational Plan: From Receipt to
Experiment
Following a structured operational plan ensures both safety and the quality of your research.

Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or

leakage. Verify that the product name and specifications match your order.

Storage: Immediately transfer the compound to a designated -20°C freezer.[1] Ensure the

container is tightly sealed to protect it from moisture and light.[1]

Preparation for Use:
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Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent condensation of moisture, which can affect the compound's stability.

All handling of the solid compound and preparation of solutions must be performed within

a certified chemical fume hood.

Weighing and Dissolving:

Use appropriate tools to handle the solid, minimizing the creation of dust.

Dissolve TCO-PEG6-acid in a suitable solvent such as DMSO, DCM, or DMF.[2]

Experimental Use:

Keep the solution container sealed when not in use.

Avoid direct contact with the solution. Use appropriate pipetting aids.

Disposal Plan: Responsible Management of
Chemical Waste
Proper disposal of TCO-PEG6-acid and associated waste is crucial to protect personnel and

the environment.

Unused Compound: Unused or expired TCO-PEG6-acid should be disposed of as

hazardous chemical waste. Consult your institution's environmental health and safety (EHS)

office for specific guidelines.

Contaminated Materials: All disposable materials that have come into contact with TCO-
PEG6-acid, including gloves, pipette tips, and empty containers, must be collected in a

designated hazardous waste container.

Liquid Waste: Solutions containing TCO-PEG6-acid should be collected in a clearly labeled,

sealed hazardous waste container. Do not pour any solutions down the drain.
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Visualizing the Workflow for Handling TCO-PEG6-
acid
To provide a clear, at-a-glance understanding of the handling process, the following diagram

illustrates the key steps from receiving the compound to the final disposal of waste.
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Caption: Workflow for the safe handling of TCO-PEG6-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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